Cas no 889858-33-7 (tert-butyl 2,5-diaminobenzoate)

tert-butyl 2,5-diaminobenzoate structure
889858-33-7 structure
Product Name:tert-butyl 2,5-diaminobenzoate
CAS No:889858-33-7
MF:C11H16N2O2
MW:208.256942749023
CID:1936074
PubChem ID:20202630
Update Time:2025-04-21

tert-butyl 2,5-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-diamino-, 1,1-dimethylethyl ester
    • tert-butyl 2,5-diaminobenzoate
    • 889858-33-7
    • EN300-27783071
    • ANIREVWMFYABFK-UHFFFAOYSA-N
    • SCHEMBL1185611
    • Inchi: 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6H,12-13H2,1-3H3
    • InChI Key: ANIREVWMFYABFK-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C=CC=1N)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 208.121177757Da
  • Monoisotopic Mass: 208.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 78.3Ų

tert-butyl 2,5-diaminobenzoate Pricemore >>

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